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Compound of Interest

Compound Name: Evandamine

Cat. No.: B009831 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Evodiamine is a naturally occurring indole alkaloid with a range of biological activities, including

anti-tumor, anti-inflammatory, and anti-obesity effects.[1][2] Accurate and consistent preparation

of Evodiamine stock solutions is critical for obtaining reliable and reproducible results in various

in vitro and in vivo assays. This document provides detailed protocols for the preparation,

storage, and handling of Evodiamine stock solutions to ensure their stability and efficacy for

research purposes.

Chemical Properties of Evodiamine
Property Value Reference

Molecular Formula C₁₉H₁₇N₃O [3]

Molecular Weight 303.36 g/mol [4]

CAS Number 518-17-2 [4]

Solubility of Evodiamine
Evodiamine is sparingly soluble in aqueous solutions but shows good solubility in several

organic solvents. Dimethyl sulfoxide (DMSO) is the most commonly used solvent for preparing

high-concentration stock solutions.
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Solvent Solubility (at 25°C) Notes Reference

DMSO
~12 mg/mL (39.55

mM)

Ultrasonic assistance

may be required for

complete dissolution.

Use freshly opened,

anhydrous DMSO.

[1][4]

Ethanol Soluble

Quantitative data

varies with

temperature.

[5]

Water Insoluble [4]

Chloroform Soluble

Quantitative data

varies with

temperature.

[5]

Dichloromethane Soluble

Quantitative data

varies with

temperature.

[5]

Acetone Soluble

Quantitative data

varies with

temperature.

[5]

Protocol for Preparation of a 10 mM Evodiamine
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Evodiamine in DMSO, a

common starting concentration for subsequent dilutions in cell-based assays.

Materials:

Evodiamine powder (purity ≥98%)

Anhydrous Dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials
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Calibrated analytical balance

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate Reagents: Allow the Evodiamine powder and DMSO to come to room

temperature before use.

Weigh Evodiamine: Accurately weigh out 3.03 mg of Evodiamine powder using a calibrated

analytical balance and transfer it to a sterile amber microcentrifuge tube.

Add Solvent: Add 1 mL of anhydrous DMSO to the tube containing the Evodiamine powder.

Dissolve: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If the

compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10

minutes.

Visual Inspection: Visually inspect the solution to ensure that the Evodiamine is completely

dissolved and no particulates are visible.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile, amber microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots

at -20°C for up to 6 months or at -80°C for up to one year.[1]
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Evodiamine Stock Solution Preparation Workflow
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Caption: Workflow for preparing a 10 mM Evodiamine stock solution.
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Assay-Specific Dilutions
For cell-based assays, the high-concentration DMSO stock solution must be further diluted in

the appropriate cell culture medium to the final desired working concentration. It is crucial to

ensure that the final concentration of DMSO in the cell culture medium is non-toxic to the cells,

typically below 0.5%.

Example Dilution for a 10 µM Final Concentration:

Intermediate Dilution (Optional but Recommended): Prepare a 1 mM intermediate stock by

diluting the 10 mM stock solution 1:10 in cell culture medium (e.g., 10 µL of 10 mM stock +

90 µL of medium).

Final Dilution: Add 10 µL of the 1 mM intermediate stock to 990 µL of cell culture medium to

achieve a final concentration of 10 µM Evodiamine. The final DMSO concentration in this

example would be 0.1%.

Evodiamine's Mechanism of Action in Cancer Cells
Evodiamine has been shown to exert its anti-cancer effects through the modulation of several

key signaling pathways, leading to the inhibition of cell proliferation, induction of apoptosis, and

suppression of metastasis.[6][7][8]
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Simplified Signaling Pathway of Evodiamine in Cancer Cells
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Caption: Evodiamine's inhibitory effects on key cancer signaling pathways.
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Stability and Storage Recommendations
Powder: Store Evodiamine powder at -20°C for up to 3 years.[1]

Stock Solutions in DMSO: Store aliquots at -20°C for up to 6 months or at -80°C for up to 1

year.[1]

Avoid Repeated Freeze-Thaw Cycles: Aliquoting into single-use volumes is highly

recommended to maintain the stability of the compound.

Protect from Light: Evodiamine is light-sensitive. Store powder and stock solutions in amber

or light-blocking containers.

By following these guidelines, researchers can ensure the preparation of high-quality

Evodiamine stock solutions for consistent and reliable experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for Preparing
Evodiamine Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009831#preparing-evandamine-stock-solutions-for-
assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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